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Compound of Interest

Compound Name: ZK824859

Cat. No.: B15577511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of ZK824859, a selective urokinase plasminogen activator (uPA) inhibitor. The following

procedural guidance is intended to ensure the safe and effective use of this compound in a

laboratory setting.

Chemical and Physical Properties
A comprehensive datasheet with all physical and chemical properties for ZK824859 is not

publicly available. However, the following information has been compiled from available

sources.
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Property Value

IUPAC Name

(2R)-2-[[6-[[3'-(aminomethyl)-5-methylbiphenyl-

3-yl]oxy]-3,5-difluoropyridin-2-yl]oxy]butanoic

acid

Molecular Formula C23H22F2N2O4

Molecular Weight 428.43 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Store at -20°C for long-term storage.

Personal Protective Equipment (PPE) and Safety
Precautions
As a serine protease inhibitor, ZK824859 requires careful handling to avoid potential biological

effects. Standard laboratory personal protective equipment should be worn at all times.

Core Requirements:

Eye Protection: Safety glasses or goggles are mandatory to protect from splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A lab coat must be worn to protect skin and clothing.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any aerosols or dust.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
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Inhalation: Move the person to fresh air and ensure they are comfortable for breathing.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Operational Plans: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage. ZK824859 should be stored in a

tightly sealed container at -20°C for long-term stability. For short-term use, refrigerated storage

at 4°C may be acceptable, but always refer to the supplier's specific recommendations.

Solution Preparation:

ZK824859 is soluble in dimethyl sulfoxide (DMSO). To prepare a stock solution, carefully weigh

the desired amount of the solid compound in a chemical fume hood. Add the appropriate

volume of DMSO to achieve the desired concentration. Ensure the solution is thoroughly mixed

before use. For in vivo studies, further dilution in appropriate vehicles will be necessary.

Disposal Plan
All waste containing ZK824859, including empty containers, contaminated PPE, and unused

solutions, should be treated as chemical waste. Dispose of this waste in accordance with local,

state, and federal regulations for hazardous materials. Do not dispose of ZK824859 down the

drain or in regular trash.

Experimental Protocols
In Vitro uPA Inhibition Assay
This protocol outlines a typical in vitro experiment to determine the inhibitory activity of

ZK824859 on urokinase plasminogen activator.

Materials:

Human urokinase plasminogen activator (uPA)
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ZK824859

Fluorogenic uPA substrate (e.g., a peptide substrate conjugated to a fluorophore like AMC)

Assay buffer (e.g., Tris-HCl, pH 8.5)

96-well black microplate

Fluorescence plate reader

Procedure:

Prepare Reagents:

Prepare a stock solution of ZK824859 in DMSO.

Prepare a working solution of human uPA in assay buffer.

Prepare a working solution of the fluorogenic substrate in assay buffer.

Assay Setup:

Add assay buffer to all wells of the 96-well plate.

Add varying concentrations of ZK824859 (or DMSO as a vehicle control) to the

appropriate wells.

Add the uPA working solution to all wells except for the blank (no enzyme) controls.

Incubate the plate at room temperature for a pre-determined time (e.g., 15-30 minutes) to

allow the inhibitor to interact with the enzyme.

Initiate Reaction:

Add the fluorogenic substrate to all wells to start the enzymatic reaction.

Measurement:

Immediately place the plate in a fluorescence plate reader.
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Measure the fluorescence intensity at appropriate excitation and emission wavelengths at

regular intervals for a set period (e.g., 30-60 minutes).

Data Analysis:

Calculate the rate of reaction (increase in fluorescence over time) for each well.

Plot the reaction rate as a function of the ZK824859 concentration.

Determine the IC50 value, which is the concentration of ZK824859 that inhibits 50% of the

uPA activity.

Mandatory Visualizations
ZK824859 Mechanism of Action: Inhibition of the uPA
Signaling Pathway```dot

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15577511?utm_src=pdf-body
https://www.benchchem.com/product/b15577511?utm_src=pdf-body
https://www.benchchem.com/product/b15577511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Plasminogen

uPA

Plasmin

Activation

ECM Degradation,
Cell Migration,

Invasion

Leads to

ZK824859

Inhibition

Click to download full resolution via product page

Caption: Workflow for determining the inhibitory potential of ZK824859.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
ZK824859]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577511#personal-protective-equipment-for-
handling-zk824859]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15577511?utm_src=pdf-body-img
https://www.benchchem.com/product/b15577511?utm_src=pdf-body
https://www.benchchem.com/product/b15577511#personal-protective-equipment-for-handling-zk824859
https://www.benchchem.com/product/b15577511#personal-protective-equipment-for-handling-zk824859
https://www.benchchem.com/product/b15577511#personal-protective-equipment-for-handling-zk824859
https://www.benchchem.com/product/b15577511#personal-protective-equipment-for-handling-zk824859
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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